Cas no 10344-04-4 (Benzenesulfenic acid,2,4-dinitro-, methyl ester)
10344-04-4 structure
Product Name:Benzenesulfenic acid,2,4-dinitro-, methyl ester
CAS No:10344-04-4
MF:C7H6N2O5S
MW:230.197940349579
CID:140269
PubChem ID:312218
Update Time:2025-04-19
Benzenesulfenic acid,2,4-dinitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfenic acid,2,4-dinitro-, methyl ester
- 2,4-dinitro-benzenesulfenic acid methyl ester
- 2,4-Dinitro-benzol-sulfensaeure-(1)-methylester
- 2,4-Dinitrobenzolsulfensaeuremethylester
- 2,4-Dinitro-benzolsulfensaeure-methylester
- 2,4-Dinitro-phenylsulfensaeure-methylester
- AC1L7KU7
- dinitrobenzenesulfenic acid methyl ester
- methyl 2,4-dinitrobenzenesulfenate
- NSC221253
- DTXSID60310011
- NSC-221253
- 10344-04-4
- 1-methoxysulfanyl-2,4-dinitrobenzene
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- Inchi: 1S/C7H6N2O5S/c1-14-15-7-3-2-5(8(10)11)4-6(7)9(12)13/h2-4H,1H3
- InChI Key: IRFJXZQAFVYYDL-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])OC
Computed Properties
- Exact Mass: 229.99978
- Monoisotopic Mass: 230
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 126Ų
Experimental Properties
- Density: 1.52
- Boiling Point: 352.2°C at 760 mmHg
- Flash Point: 166.8°C
- Refractive Index: 1.624
- PSA: 95.51
- LogP: 3.20290
Benzenesulfenic acid,2,4-dinitro-, methyl ester Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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